Cas no 1804741-79-4 (Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804741-79-4
• MF: C₁₁H₁₀ClF₃INO₃
• MW: 423.554685115814
• CID: 4838879
• Update Time: 2025-10-22

Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10ClF3INO3/c1-2-19-8(18)3-7-9(16)10(20-11(13,14)15)6(4-12)5-17-7/h5H,2-4H2,1H3
• InChI Key： PIWRUBIYLMKVFD-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=CN=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Analysis of Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804741-79-4)

The compound Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804741-79-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and neurological disorders.

In recent years, the search for pyridine-based intermediates has surged, driven by advancements in medicinal chemistry. The presence of both halogenated and trifluoromethoxy groups in this compound enhances its reactivity, enabling selective modifications for targeted applications. For instance, the iodo group facilitates cross-coupling reactions, a hot topic in modern synthetic chemistry, as highlighted by the growing popularity of keywords like "Pd-catalyzed reactions" and "Suzuki-Miyaura coupling" in academic searches. This aligns with the broader trend of optimizing green chemistry protocols to reduce environmental impact.

The trifluoromethoxy group is another critical feature, as fluorinated compounds are increasingly sought after for their metabolic stability and lipophilicity—properties essential for drug development. Searches for "fluorinated pyridines" and "CF3O-containing molecules" have spiked, reflecting industry interest. Additionally, the chloromethyl moiety offers a reactive handle for further derivatization, making this compound a valuable building block for libraries of high-throughput screening candidates.

From an SEO perspective, terms like "pyridine acetate synthesis," "iodo-pyridine applications," and "trifluoromethoxy derivatives" are frequently queried, underscoring the need for detailed technical resources. This compound's relevance extends to agrochemicals, where its structural motifs are explored for developing next-generation pesticides with improved efficacy and safety profiles. The integration of computational chemistry tools, such as molecular docking, further amplifies its appeal in rational drug design.

Quality control and analytical characterization are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structure of CAS No. 1804741-79-4, addressing common user queries about "compound validation methods." As regulatory standards tighten, documentation of synthetic pathways and impurity profiling becomes indispensable, topics frequently searched by compliance professionals.

In summary, Ethyl 5-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetate represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted utility, combined with industry trends toward sustainable synthesis and precision medicine, ensures its continued prominence in research. By addressing high-traffic keywords and user pain points, this overview bridges the gap between technical expertise and accessible knowledge, catering to both academic and industrial audiences.